Cas no 164906-64-3 ((2s,3r)-1-(Diphenylmethyl)-2-methylazetidin-3-ol)

• Product name: (2s,3r)-1-(Diphenylmethyl)-2-methylazetidin-3-ol
• CAS No: 164906-64-3
• MF: C₁₇H₁₉NO
• MW: 253.338864564896
• MDL: MFCD30802774
• CID: 4610561
• PubChem ID: 10243988

(2s,3r)-1-(Diphenylmethyl)-2-methylazetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• (2s,3r)-1-(diphenylmethyl)-2-methylazetidin-3-ol
• (2S,3R)-1-benzhydryl-2-methylazetidin-3-ol
• SB22374
• trans 1-benzhydryl-2-methyl-azetidin-3-ol
• trans-1-diphenylmethyl-3-hydroxy-2-methylazetidine
• racemic-(trans)-1-benzhydryl-2-methylazetidin-3-ol
• 3-Azetidinol, 1-(diphenylmethyl)-2-methyl-, (2S,3R)-
• MFCD30802774
• RVJIUWJMJDLQIP-XJKSGUPXSA-N
• CS-0053429
• AKOS037644712
• 164906-64-3
• SCHEMBL5454649
• AS-54263
• 106859-42-1
• P17690
• (2s,3r)-1-(Diphenylmethyl)-2-methylazetidin-3-ol

• MDL： MFCD30802774
• Inchi： 1S/C17H19NO/c1-13-16(19)12-18(13)17(14-8-4-2-5-9-14)15-10-6-3-7-11-15/h2-11,13,16-17,19H,12H2,1H3/t13-,16+/m0/s1
• InChI Key： RVJIUWJMJDLQIP-XJKSGUPXSA-N
• SMILES： O[C@@H]1CN(C(C2C=CC=CC=2)C2C=CC=CC=2)[C@H]1C

Computed Properties

• Exact Mass: 253.146664230 g/mol
• Monoisotopic Mass: 253.146664230 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.5
• XLogP3: 3
• Molecular Weight: 253.34

Additional information on (2s,3r)-1-(Diphenylmethyl)-2-methylazetidin-3-ol

The Synthesis, Properties, and Applications of (2S,3R)-1-(Diphenylmethyl)-2-methylazetidin-3-ol (CAS No. 164906-64-3)

The compound (2S,3R)-1-(Diphenylmethyl)-2-methylazetidin-3-ol with CAS number 164906-64-3 is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its complex stereochemistry and unique structural features, which make it a valuable subject for both academic research and industrial applications.

Recent advancements in the synthesis of (2S,3R)-1-(Diphenylmethyl)-2-methylazetidin-3-ol have been documented in several high-profile scientific journals. Researchers have employed innovative methodologies to achieve high enantiomeric excess in the synthesis process, which is crucial for its application in chiral drug development. The use of asymmetric catalysis and advanced stereocontrol techniques has significantly improved the efficiency and scalability of its production.

One of the most intriguing aspects of this compound is its potential as a building block in medicinal chemistry. The diphenylmethyl group attached to the azetidine ring imparts unique electronic and steric properties, making it an ideal candidate for exploring novel bioactive molecules. Recent studies have demonstrated its ability to modulate key biological targets, such as G-protein coupled receptors (GPCRs) and kinases, which are central to various therapeutic areas including oncology and neurodegenerative diseases.

The stereochemistry of (2S,3R)-1-(Diphenylmethyl)-2-methylazetidin-3-ol plays a pivotal role in its pharmacokinetic profile. The azetidine ring structure contributes to its stability in physiological conditions while the hydroxyl group at position 3 enhances its solubility and bioavailability. These properties make it an attractive lead compound for drug discovery programs targeting chronic diseases.

In terms of applications, this compound has been extensively studied for its role in asymmetric synthesis reactions. Its ability to act as a chiral auxiliary or a catalyst precursor has been leveraged in the construction of complex natural products and synthetic molecules with high optical purity. Recent breakthroughs in this area have been published in leading chemistry journals, underscoring its importance in modern organic synthesis.

Environmental considerations are also a critical factor in the evaluation of (2S,3R)-1-(Diphenylmethyl)-2-methylazetidin-3-ol. Studies have shown that it exhibits low toxicity towards aquatic organisms under standard testing conditions. This finding is particularly relevant for industries involved in green chemistry practices, where minimizing environmental impact is a priority.

Looking ahead, the continued exploration of (2S,3R)-1-(Diphenylmethyl)-2-methylazetidin-3-ol is expected to yield further insights into its therapeutic potential and industrial applications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this field, paving the way for new drug candidates and sustainable chemical processes.